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Compound of Interest

Compound Name: ASP5878
CAS No.: 1453208-66-6
Cat. No.: B605635
Get Quote
. J

For Immediate Implementation: This document provides essential safety and logistical
information for the proper disposal of ASP5878, a selective FGFR inhibitor with potential
antineoplastic activity. Adherence to these procedures is critical to ensure personnel safety and
environmental compliance. While a Safety Data Sheet (SDS) for ASP5878 states it is not
classified as a hazardous substance, its investigational and antineoplastic nature necessitates
handling and disposal as a hazardous chemical waste.[1]

Key Safety and Handling Data

A thorough understanding of the compound's properties is the first step in safe disposal. The
following table summarizes key data for ASP5878.
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Parameter Value Reference

2-(4-((5-((2,6-Difluoro-3,5-

dimethoxybenzyl)ox rimidin
Chemical Name .y Yhoxylpy GlpBio SDS
-2-yl)amino)-1H-pyrazol-1-

yl)ethanol
CAS Number 1453208-66-6 GlpBio SDS
Molecular Formula C18H19F2N504 GlpBio SDS
Molecular Weight 407.37 g/mol GlpBio SDS
o Not a hazardous substance or )
Hazard Classification ) GlpBio SDS
mixture

Safety glasses, non-powdered

) ) chemotherapy gloves (double-
Personal Protective Equipment

loving recommended), solid- 2
(PPE) gloving ) (2]

front, long-sleeved lab coat

with tight-fitting cuffs.

In case of eye contact, flush
with water. In case of skin
contact, rinse with water. If
inhaled, move to fresh air. If
First Aid Measures ingested, wash out mouth with [1]
water and do not induce
vomiting. Seek medical
attention in all cases of

exposure.

Experimental Protocol for Disposal of ASP5878

This protocol outlines the step-by-step procedure for the safe disposal of ASP5878 waste,
including pure compound, contaminated labware, and solutions.

1. Waste Segregation and Collection:

o Solid Waste:
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o Collect all solid waste contaminated with ASP5878, such as unused powder,
contaminated personal protective equipment (gloves, lab coats), absorbent pads, and
plasticware, in a designated, leak-proof, and puncture-resistant hazardous waste
container.[3]

o This container must be clearly labeled as "Hazardous Waste - Antineoplastic" and include
the chemical name "ASP5878".[4]

o Do not mix this waste with other waste streams, particularly biohazardous or regular
municipal waste.[3][4]

Liquid Waste:

o Collect all liquid waste containing ASP5878, including stock solutions, cell culture media,
and the first rinse of emptied containers, in a separate, leak-proof, and clearly labeled
hazardous waste container.[3]

o The container should be labeled "Hazardous Waste - Liquid Antineoplastic" with the
chemical name "ASP5878".

o Never dispose of liquid ASP5878 waste down the drain.[3] The practice of sewering
hazardous waste pharmaceuticals is prohibited.[5][6]

Sharps Waste:

o All sharps contaminated with ASP5878 (e.g., needles, syringes, glass vials) must be
disposed of in a designated, puncture-resistant "Chemo Sharps" container.[7][8]

. Decontamination of Work Surfaces:

Upon completion of work and before disposal procedures, decontaminate all surfaces and
equipment by scrubbing with a 70% isopropyl alcohol solution.[2]

. Packaging for Disposal:

Ensure all waste containers are securely sealed to prevent leakage.
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For off-site transport, follow all applicable Department of Transportation (DOT) regulations for
packaging and labeling of hazardous waste.[5]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][4]

All ASP5878 waste should be destined for incineration.[7]

Disposal Workflow

The following diagram illustrates the logical flow of the ASP5878 disposal process, from waste
generation to final disposal.

Waste Generation Waste Collection & Segregation
Solid Waste Segregate | o | Labeled ‘Hazardous Waste -
(PPE, labware) = Antineoplastic' Container Secure & Store
Final Disposal
Transport
Liquid Waste Labeled 'Hazardous Waste - Secure & Store EHS/Contractor Incineration
(solutions, media) Liquid Antineoplastic' Container Pickup

Secure & Store
Sharps Waste Segregate Labeled ‘Chemo Sharps'
(needles, vials) Container

Click to download full resolution via product page

Caption: ASP5878 Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605635?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

